2-Butanol

• CAS No.: 78-92-2
• Product Name: 2-Butanol
• Molecular Formula: C4H10O; CH3CHOHCH2CH3; C4H10O
• Molecular Weight: 74.12 g/mol
• IUPAC Name: butan-2-ol
• Standard InChI: InChI=1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3
• Standard InChIKey: BTANRVKWQNVYAZ-UHFFFAOYSA-N
• SMILES: CCC(C)O
• Canonical SMILES: CCC(C)O
• Boiling Point: 211 °F at 760 mm Hg (NIOSH, 2016); 99.5 °C; 100 °C; 211°F
• Colorform: Colorless liquid
• Density: 0.81 (NIOSH, 2016); 0.8063 at 20 °C/4 °C; Relative density (water = 1): 0.81; 0.81
• Flash Point: 75 °F (NIOSH, 2016); 24 °C (75 °F) (closed cup); 31 °C (open cup) /dl-2-butanol/; 24 °C c.c.; 75°F
• Melting Point: -175 °F (NIOSH, 2016); -114.7 °C; 230 °C; -114 °C; -114.7°C; -115 °C; -175°F
• Physical Description: Sec-butyl alcohol appears as a clear colorless liquid with an alcohol odor. Flash point below 0° F. Less dense than water. Vapors heavier than air. Soluble in water. Moderately irritates the eyes and skin. Prolonged and repeated contact may cause defatting and drying of the skin. Vapors may irritate the nose, throat and respiratory tract. May be harmful by ingestion.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a strong, pleasant odor.
• Description: 2-Butanol, also known as sec-butyl alcohol or 2-hydroxybutane, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 2-Butanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butanol has been detected in multiple biofluids, such as feces, saliva, and blood. 2-Butanol participates in a number of enzymatic reactions. In particular, 2-butanol can be biosynthesized from butane. 2-Butanol can also be converted into sec-butyl butyrate. 2-Butanol has an odorless taste.; Sec-butyl alcohol appears as a clear colorless liquid with an alcohol odor. Flash point below 0° F. Less dense than water. Vapors heavier than air. Soluble in water. Moderately irritates the eyes and skin. Prolonged and repeated contact may cause defatting and drying of the skin. Vapors may irritate the nose, throat and respiratory tract. May be harmful by ingestion.; Butan-2-ol is a secondary alcohol that is butane substituted by a hydroxy group at position 2. It derives from a hydride of a butane.
• Related CAS: 2269-22-9 (3Al salt)
• Shelf Life: FEASIBLE AUTO OXIDATION BY ATMOSPHERIC OXYGEN TO FORM PEROXIDES & PEROXY CMPD; Heat /contributes to instability/
• Solubility: 16 % (NIOSH, 2016); 2.44 M; 181 mg/mL at 25 °C; 125,000 mg/l water at 20 °C; Sol in 12 parts water; miscible with alcohol and ether; Very soluble in acetone; miscible in ethanol and ethyl ether; In water, 181,000 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: ≈21 (good); 16%
• Synonyms: sec-Butyl alcohol (8CI); (±)-2-Butanol; 1-Methyl-1-propanol; 1-Methylpropyl Alcohol; 2-Hydroxybutane; 3-Butanol; CCS 301; DL-Butan-2-ol; Ethylmethyl Carbinol; Methylethylcarbinol; NSC 25499; Racemic-2-butanol; dl-Methylethylcarbinol; dl-sec-Butanol
• Vapor Density: 2.6 (Air= 1); Relative vapor density (air = 1): 2.55
• Vapor Pressure: 12 mm Hg (NIOSH, 2016); 18.33 mmHg; 18.3 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 1.7; 12 mmHg
• PubChem Compound: 6568
• Last Modified: Nov 11 2021